(2-(1H-Imidazol-1-YL)pyrimidin-5-YL)boronic acid

• Molecular Formula: C7H7BN4O2
• Molecular Weight: 189.97 g/mol
• IUPAC Name: (2-imidazol-1-ylpyrimidin-5-yl)boronic acid
• InChI: InChI=1S/C7H7BN4O2/c13-8(14)6-3-10-7(11-4-6)12-2-1-9-5-12/h1-5,13-14H
• InChI Key: QIQGRKALFNQKDR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(N=C1)N2C=CN=C2)(O)O

Description

(2-(1H-Imidazol-1-yl)pyrimidin-5-yl)boronic acid (CAS: 2225176-97-4) is a heteroaromatic boronic acid derivative with the molecular formula C₇H₇BN₄O₂ and a molecular weight of 189.97 g/mol . It features a pyrimidine ring substituted at the 2-position with an imidazole group and at the 5-position with a boronic acid moiety. This structural motif enables its use as a key intermediate in Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of complex aryl- and heteroaryl-pyrimidine derivatives for pharmaceutical and materials science applications .

The compound is a white to pale-yellow solid, stable under ambient conditions, and soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) . Its reactivity is influenced by the electron-rich imidazole ring, which may enhance its stability and participation in metal-catalyzed reactions .

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a class of pyrimidine- and imidazole-containing boronic acids , which are pivotal in medicinal chemistry and materials science. Key structural analogues include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Applications	References
(2-(1H-Imidazol-1-yl)pyrimidin-5-yl)boronic acid	C₇H₇BN₄O₂	189.97	Imidazole-pyrimidine hybrid; boronic acid at 5-position	Suzuki coupling; drug intermediates
(4-(1-Methyl-1H-imidazol-2-yl)phenyl)boronic acid	C₁₀H₁₁BN₂O₂	202.02	Methyl-substituted imidazole; phenyl-boronic acid	Enzyme inhibition studies
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	C₁₆H₁₈BO₃	270.13	Methoxyethyl-phenoxy substituent; enhanced lipophilicity	HDAC inhibition (IC₅₀ ~1 µM)
Phenylboronic acid	C₆H₇BO₂	121.93	Simple aromatic boronic acid	Saccharide sensing; ion transport

Key Observations :

• The imidazole-pyrimidine scaffold in the target compound confers unique electronic properties compared to simpler arylboronic acids like phenylboronic acid. This enhances its utility in synthesizing heterocyclic drug candidates .
• Methoxyethyl-phenoxy derivatives (e.g., from ) exhibit superior biological activity (e.g., HDAC inhibition) due to increased lipophilicity and steric bulk.

Functional and Reactivity Comparisons

2.2.1. Reactivity in Cross-Coupling Reactions

• Target Compound : Demonstrates high efficiency in Suzuki-Miyaura couplings under mild conditions (e.g., Pd catalysis, room temperature) due to the electron-withdrawing imidazole group stabilizing the boronate intermediate .
• Aliphatic Boronic Acids (e.g., compound 2 in ): Exhibit lower reactivity in aryl-aryl couplings due to reduced conjugation and steric hindrance.
• Phenylboronic Acid : Less versatile in forming heterocyclic hybrids but widely used in simpler coupling reactions .

Q & A

Q. What are the common synthetic routes for (2-(1H-imidazol-1-yl)pyrimidin-5-yl)boronic acid?

The synthesis typically involves Suzuki-Miyaura cross-coupling reactions, where a halogenated pyrimidine intermediate reacts with an imidazole-bearing boronic acid. For example, a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃) in a solvent mixture like toluene/methanol (4:1) under reflux conditions can yield the target compound . Precursor preparation may include cyclization reactions to form the imidazole or pyrimidine rings, followed by boronylation using reagents like bis(pinacolato)diboron .

Q. Which analytical techniques are essential for characterizing this compound?

Key techniques include:

• NMR spectroscopy (¹H, ¹³C, ¹¹B) to confirm structural integrity and boron environment .
• Mass spectrometry (MS) for molecular weight validation .
• X-ray crystallography (using programs like SHELXL) to resolve crystal structures and confirm stereochemistry .
• HPLC for purity assessment, often with ammonium acetate buffers (pH 6.5) in mobile phases .

Q. What are the primary applications of this compound in medicinal chemistry?

Boronic acids are widely used in drug discovery due to their ability to form reversible covalent bonds with biomolecules. This compound’s imidazole-pyrimidine scaffold may target enzymes (e.g., kinases) or receptors, potentially inhibiting pathways involved in cancer or inflammation. For example, analogous structures have shown activity against DDR1 in non-small cell lung cancer models .

Advanced Research Questions

Q. How do reaction conditions (solvent, catalyst) influence the yield and purity of Suzuki couplings for this compound?

• Solvent choice : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates, while eco-friendly options like water can reduce side reactions in micellar systems .
• Catalyst optimization : Pd(PPh₃)₄ is standard, but air-stable catalysts (e.g., Pd(OAc)₂ with ligands) may improve reproducibility. Base selection (e.g., Na₂CO₃ vs. K₃PO₄) affects transmetallation efficiency .
• Temperature control : Lower temperatures (e.g., 50°C) minimize boronic acid protodeboronation, a common side reaction .

Q. How can X-ray crystallography with SHELX software resolve structural ambiguities in this compound?

SHELXL refines small-molecule structures by modeling atomic positions against diffraction data. For boronic acids, the B–O bond length (~1.36 Å) and planarity of the boronate group are critical validation parameters. SHELXPRO can interface with macromolecular data, useful for studying protein-ligand complexes involving this compound .

Q. What strategies address discrepancies in biological activity data across studies?

• Batch variability : Ensure consistent purity (>95% by HPLC) and confirm the absence of residual solvents (e.g., DMF) via ¹H NMR .
• Assay conditions : Adjust pH to stabilize the boronic acid’s tetrahedral form, which is essential for target engagement .
• Metabolite interference : Use LC-MS to identify hydrolysis products (e.g., borate esters) that may skew activity readings .

Q. How do physicochemical properties (e.g., logP, solubility) impact this compound’s pharmacokinetics?

The boronic acid group increases hydrophilicity, lowering logP and improving aqueous solubility. However, this can reduce membrane permeability. Prodrug strategies (e.g., esterification of the boronic acid) or formulation with cyclodextrins may enhance bioavailability .

Q. What mechanistic insights explain its enzyme inhibition?

The compound likely forms reversible covalent bonds with catalytic residues (e.g., serine in proteases or tyrosine in kinases). Kinetic studies (e.g., IC₅₀ shifts under varying pH) can distinguish covalent vs. non-covalent binding modes. Molecular dynamics simulations further elucidate binding pocket interactions .